Cas no 75969-59-4 ( )

• Product name: &nbsp
• CAS No: 75969-59-4
• MF: C₁₁H₁₄N₂O₃
• MW: 222.24000
• CID: 982238
• PubChem ID: 98207

  Chemical and Physical Properties

Names and Identifiers

• 2-[(2-amino-3-phenylpropanoyl)amino]acetic acid
• 75969-59-4
• L-Phenylalanylglycine
• NSC 89183
• SCHEMBL1329815
• NSC 89182
• PD119122
• NSC-118489
• phenylalanyl-glycine
• 4294-26-2
• NSC-163390
• NSC 126855
• Phenylalanyl-glycin
• NCIOpen2_005536
• Glycine, N-DL-phenylalanyl-
• FG
• AKOS009156748
• NSC-126855
• Phenylalanylglycine
• N-L-Phenylalanylglycine
• DL-Phenylalanylglycine
• NSC163390
• GLUBLISJVJFHQS-UHFFFAOYSA-N
• NSC-89183
• 6491-53-8
• NSC118489
• SY264470
• NSC89182
• NSC126855
• NSC89183
• NSC-89182
• MFCD00021728
• Glycine, N-L-phenylalanyl-
• 2-[(2-amino-3-phenyl-propanoyl)amino]acetic acid
• DS-012664
•  

• Inchi： InChI=1S/C11H14N2O3/c12-9(11(16)13-7-10(14)15)6-8-4-2-1-3-5-8/h1-5,9H,6-7,12H2,(H,13,16)(H,14,15)
• InChI Key： GLUBLISJVJFHQS-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CC(C(=O)NCC(=O)O)N

Computed Properties

• Exact Mass: 222.10000
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4Ų
• XLogP3: -2.5

Experimental Properties

• PSA: 92.42000
• LogP: 0.84840